Cas no 1396793-30-8 (N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}-2-(thiophen-2-yl)acetamide
• CAS No: 1396793-30-8
• MF: C₁₉H₁₈N₄O₅S
• MW: 414.435022830963
• CID: 6511958
• Update Time: 2025-07-10

N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}-2-(thiophen-2-yl)acetamide
• N-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl]-2-thiophen-2-ylacetamide

• Inchi： 1S/C19H18N4O5S/c24-16(11-13-3-2-10-29-13)21-19-20-14(12-28-19)17(25)22-5-7-23(8-6-22)18(26)15-4-1-9-27-15/h1-4,9-10,12H,5-8,11H2,(H,20,21,24)
• InChI Key： BPRJGMAXOZYGNU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C(N2CCN(C(C3=CC=CO3)=O)CC2)=O)=CO1)(=O)CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}-2-(thiophen-2-yl)acetamide

N-{4-4-(Furan-2-Carbonyl)Piperazine-1-Carbonyl-1,3-Oxazol-2-yl}-2-(Thiophen-2-yl)Acetamide (CAS No. 1396793-30-8): A Comprehensive Overview

N-{4-4-(Furan-2-Carbonyl)Piperazine-1-Carbonyl-1,3-Oxazol-2-yl}-2-(Thiophen-2-yl)Acetamide (CAS No. 1396793-30-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperazine and oxazole, with additional functional groups such as furan and thiophene. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of N-{4-4-(Furan-2-Carbonyl)Piperazine-1-Carbonyl-1,3-Oxazol-2-yl}-2-(Thiophen-2-yl)Acetamide is characterized by a central oxazole ring linked to a piperazine moiety through an amide bond. The piperazine ring is further substituted with a furan carbonyl group, while the oxazole ring is attached to a thiophene-substituted acetamide. This intricate arrangement of functional groups imparts the compound with distinct pharmacological properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of CAS No. 1396793-30-8 in modulating various biological pathways. One notable area of research is its activity as a modulator of ion channels and receptors. Specifically, this compound has been shown to interact with GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission. This interaction could have significant implications for the treatment of conditions such as epilepsy and anxiety disorders.

In addition to its potential in neurological applications, N-{4-4-(Furan-2-Carbonyl)Piperazine-1-Carbonyl-1,3-Oxazol-2-yl}-2-(Thiophen-2-yl)Acetamide has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for tumor growth and survival.

The pharmacokinetic profile of CAS No. 1396793-30-8 has been another focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. Its ability to cross the blood-brain barrier (BBB) further enhances its suitability for treating central nervous system (CNS) disorders.

To further understand the therapeutic potential of N-{4-4-(Furan-2-Carbonyl)Piperazine-1-Carbonyl-1,3-Oxazol-2-yl}-2-(Thiophen-2-y l)Acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-{4-4-(Furan-2-Carbonyl)Piperazine-1-Carbonyl -1 , 3 -Oxazol - 2 - y l } - 2 - ( Thiophen - 2 - y l ) Acetamide (CAS No. 1396793 - 30 - 8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in both neurological and oncological fields. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new treatments for various diseases.